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Compound of Interest

Compound Name:
4-Hydroxy-3-iodo-5-nitrobenzoic

acid

CAS No.: 10463-17-9

Cat. No.: B081793

Get Quote

Executive Summary
4-Hydroxy-3-iodo-5-nitrobenzoic acid (HINBA) is a tri-substituted benzoic acid derivative

characterized by a dense functionalization pattern that imparts unique physicochemical

properties.[1] While structurally related to uncouplers (e.g., dinitrophenol) and thyroid hormone

analogs, its primary technical "activity" lies in its superior performance as a MALDI (Matrix-

Assisted Laser Desorption/Ionization) matrix for labile corrinoids (e.g., Vitamin B12).

This guide deconstructs the molecule to explain how the specific arrangement of Iodine, Nitro,

and Hydroxyl groups drives its two distinct activities:

Analytical Activity: "Soft" ionization and proton transfer efficiency in mass spectrometry.

Biological Activity: Pharmacophoric mimicry of transition states and hydrophobic pocket

binding.
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The efficacy of HINBA is derived from the "Push-Pull" electronic effects and the steric bulk of its

substituents.

The Scaffold
Core: Benzoic Acid (

).

Substituents:

C1 (Carboxyl): Solubilizing anchor; H-bond acceptor/donor.

C3 (Iodo): Large lipophilic halogen; capable of Halogen Bonding (XB).

C4 (Hydroxyl): Proton source; acidity modulated by ortho-substituents.

C5 (Nitro): Strong electron-withdrawing group (EWG); UV chromophore.

Physicochemical Descriptors
Property Value (Approx.) Structural Driver

Molecular Weight 309.02 g/mol
Iodine atom contributes ~41%

of mass.

LogP (Lipophilicity) ~2.1 - 2.5

Iodine significantly increases

hydrophobicity vs. nitro-only

analog.

pKa (Carboxyl) ~2.5 - 3.0
Acidified by electron-

withdrawing NO2 and I.

pKa (Phenol) ~5.5 - 6.5

Drastically lowered from

phenol (10.0) by ortho-NO2/I

induction.

UV ~330-360 nm

Nitro group conjugation allows

absorption of N2 (337nm) and

Nd:YAG (355nm) lasers.
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Visualization: The Pharmacophore Map
The following diagram illustrates the electronic and steric zones of the molecule.
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Figure 1: Pharmacophore map of HINBA showing the interplay between substituents. The Nitro

and Iodo groups cooperatively acidify the phenol while providing the necessary UV absorption

for MALDI.

Structure-Activity Relationship (SAR)
Analytical SAR: Mechanism as a MALDI Matrix
HINBA is the "Gold Standard" matrix for Vitamin B12 (Cyanocobalamin) analysis. Standard

matrices like

-Cyano-4-hydroxycinnamic acid (CHCA) often cause fragmentation of the labile Co-C bond.

Why HINBA works (The "Softness" Factor):

The Nitro Group (Energy Absorption): The nitro group acts as an efficient antenna for UV

laser energy (337 nm). Unlike cinnamic acid derivatives, the nitro-benzoic core dissipates

thermal energy differently, preventing the "hot" fragmentation of the analyte.

The Iodine Atom (Lattice Spacing): Iodine is massive (atomic radius ~140 pm). In the solid

crystal matrix, these large iodine atoms likely disrupt tight packing, isolating analyte

molecules (dilution effect) and preventing analyte clustering.
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The Acidic Phenol (Protonation): The ortho-nitro and ortho-iodo effects lower the phenolic

pKa to ~6. This provides a "Goldilocks" proton source: acidic enough to protonate Vitamin

B12 (

) but not so aggressive as to degrade it prior to desorption.

Medicinal SAR: Biological Fragment Utility
In drug discovery, HINBA serves as a scaffold for Fragment-Based Drug Design (FBDD).

Thyroid Hormone Mimicry: The 3-Iodo-4-hydroxy motif mimics the outer ring of Thyroxine

(T4) and Triiodothyronine (T3).

SAR Implication: Compounds containing this fragment often bind to Thyroid Hormone

Receptors (TR) or Transthyretin.

Enzyme Inhibition (PTP1B & Dehydrogenases):

Warhead: The acidic nature of the scaffold allows it to mimic phosphate groups

(bioisostere), making it a relevant fragment for Protein Tyrosine Phosphatase (PTP)

inhibitors.

Selectivity: The Iodine atom can fill specific hydrophobic pockets (e.g., the "Site B" in

PTP1B) that smaller chloro- or fluoro- analogs cannot, enhancing selectivity via Halogen

Bonding.

Experimental Protocols
Protocol: Synthesis of HINBA
Rationale: Direct iodination of the commercially available 4-hydroxy-3-nitrobenzoic acid.

Reagents: 4-Hydroxy-3-nitrobenzoic acid (1.0 eq), Iodine Monochloride (ICl, 1.1 eq), Acetic

Acid (Solvent).

Procedure:

Dissolve 4-hydroxy-3-nitrobenzoic acid in glacial acetic acid at 40°C.
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Add ICl dropwise over 30 minutes. The solution will darken.

Reflux for 2-4 hours. Monitor via TLC (Mobile phase: DCM/MeOH 9:1).

Quench: Pour reaction mixture into ice water containing sodium bisulfite (to reduce excess

iodine).

Isolation: Filter the yellow precipitate. Recrystallize from Ethanol/Water.

Validation:

1H NMR (DMSO-d6): Look for two aromatic singlets (or meta-coupled doublets) indicating

the 3,5-substitution pattern.

Yield: Typically 70-85%.

Protocol: MALDI Preparation for Vitamin B12
Rationale: This protocol maximizes the signal-to-noise ratio for labile corrinoids.

Matrix Solution: Dissolve HINBA (10 mg/mL) in 50:50 Acetonitrile:Water with 0.1% TFA.

Note: The solution will be yellow.

Analyte Solution: Dissolve Vitamin B12 (1 mg/mL) in water.

Deposition (Dried Droplet Method):

Mix Matrix and Analyte in a 10:1 ratio (v/v).

Spot 1 µL onto the MALDI target plate.

Allow to air dry (crystallization is critical; HINBA forms fine yellow needles).

Analysis:

Laser: Nitrogen (337 nm) or Nd:YAG (355 nm).

Mode: Positive Linear Mode.
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Target Mass: ~1355 Da (

).

Observation: Look for the intact molecular ion. HINBA should suppress the loss of the CN

group (fragment at M-26) compared to CHCA.

Mechanistic Visualization (MALDI)[2]
The following diagram illustrates the "Soft Ionization" pathway mediated by HINBA.
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Figure 2: Mechanism of HINBA-mediated Soft Ionization. The matrix absorbs laser energy and

facilitates proton transfer without imparting excessive internal energy to the analyte.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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